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Compound of Interest

Compound Name:
2-(Pyrimidin-5-yl)cyclohexan-1-

one

CAS No.: 124034-95-3

Cat. No.: B2698624

Get Quote

The following guide details the proper disposal procedures for 2-(Pyrimidin-5-yl)cyclohexan-
1-one, a specialized heterocyclic building block often utilized in pharmaceutical research (e.g.,

kinase inhibitor development).

As a Senior Application Scientist, I have structured this protocol to address the specific

chemical properties of this compound—namely, its nitrogen-rich heterocyclic core and reactive

ketone functionality. In the absence of a compound-specific EPA waste code, this guide applies

the Precautionary Principle, classifying the substance based on the worst-case hazards of its

constituent moieties (pyrimidine and cyclohexanone) to ensure absolute safety and regulatory

compliance.

Chemical Profile & Hazard Identification
Before disposal, you must understand what you are discarding. This molecule combines a

pyrimidine ring (potential bioactivity/nitrogenous waste) with a cyclohexanone ring

(combustible/irritant).
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Property Specification / Hazard Assessment

Chemical Structure 2-(Pyrimidin-5-yl)cyclohexan-1-one

Physical State
Solid (typically off-white to yellow powder). Note:

If in solution, flammability hazards increase.

Primary Hazards

H302: Harmful if swallowed (inferred from

pyrimidine analogs).H315/H319: Causes

skin/serious eye irritation.H335: May cause

respiratory irritation.

Reactivity Hazards

Incompatible with Strong Oxidizers: The ketone

group can react violently.Hygroscopic: May

absorb moisture; keep containers tightly sealed.

RCRA Classification

Non-Listed (U-List analog): While not explicitly

listed (unlike Cyclohexanone U057), it must be

treated as Characteristic Hazardous Waste if it

exhibits ignitability (D001) or toxicity.

Waste Characterization & Segregation
Proper segregation is the single most critical step to prevent laboratory accidents (e.g., fires,

toxic gas evolution).

The "Three-Bin" Segregation Rule
Do not mix this compound with incompatible streams. Use the following decision logic:

Solid Waste (Pure Substance): Segregate into "Hazardous Organic Solids."

Liquid Waste (In Solution): Determine if the solvent is halogenated.

Dichloromethane/Chloroform solution

Halogenated Waste.

DMSO/Methanol/Ethyl Acetate solution
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Non-Halogenated Waste.

Contaminated Debris: Gloves, weighing boats, and paper towels go into "Solid Hazardous

Debris."

CRITICAL WARNING: Never dispose of 2-(Pyrimidin-5-yl)cyclohexan-1-one in Acid Waste

containers. Pyrimidines are basic; mixing with strong acids can generate heat or unwanted

salts, complicating final incineration.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid Substance
Best for: Expired shelf-life samples, excess synthesis yield.

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, lab coat,

and N95/P100 respirator if handling outside a fume hood.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer:

Place the waste container inside a fume hood.[1][2]

Transfer the solid carefully to avoid dust generation.[1]

Pro-Tip: If the solid is statically charged, use an antistatic gun or wipe the spatula with a

dryer sheet (external use only) to prevent dispersal.

Labeling: Affix a hazardous waste tag immediately.[3]

Constituents: "2-(Pyrimidin-5-yl)cyclohexan-1-one" (Do not use abbreviations).

Hazard Checkbox: Toxic, Irritant.[4]

Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Scenario B: Disposal of Reaction Mixtures (Solutions)
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Best for: Mother liquors, flash chromatography fractions.

Solvent Compatibility Check: Ensure the waste container material (usually HDPE or Steel) is

compatible with the solvent (e.g., DMSO, EtOAc).

pH Check: Ensure the solution is Neutral (pH 6-8). If the reaction involved acids/bases,

neutralize carefully before adding to the solvent waste carboy to prevent exothermic

reactions in the drum.

Funneling: Use a grounded safety funnel with a flame arrestor if the solvent is flammable

(Flash point < 60°C).

Final Destination: This waste stream will be sent for High-Temperature Incineration with fuel

blending. This is the only method that guarantees the destruction of the nitrogen heterocycle.

Visual Workflows
Figure 1: Waste Stream Decision Matrix
Use this logic tree to determine the correct disposal bin immediately.
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Caption: Decision matrix for segregating 2-(Pyrimidin-5-yl)cyclohexan-1-one based on

physical state and solvent composition.

Figure 2: Emergency Spill Response Protocol
Follow this loop in the event of accidental release.
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Spill Detected 1. Secure Area
(Evacuate/Ventilate)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Containment
(Cover with absorbent pads)

4. Cleanup
(Scoop into bag, do not sweep dust)

5. Decontaminate
(Soap & Water Wash) 6. Report to EHS

Click to download full resolution via product page

Caption: Operational workflow for managing spills of solid or liquid pyrimidine derivatives.

Regulatory Compliance & Documentation
Adherence to federal and local regulations is mandatory.

EPA RCRA Status: While 2-(Pyrimidin-5-yl)cyclohexan-1-one is not specifically "P" or "U"

listed, the generator is responsible for determining if the waste exhibits hazardous

characteristics (40 CFR 262.11).

Recommendation: Classify as Class 9 Miscellaneous Hazardous Material (if shipping) or

generic Hazardous Chemical Waste to ensure incineration.

Documentation: Maintain a "Waste Determination" log linking this compound to its SDS and

chosen disposal path. This is your primary defense during an EHS audit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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